Cas no 2580191-44-0 (2-(6-{(benzyloxy)carbonylamino}-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid)

• Product Name: 2-(6-{(benzyloxy)carbonylamino}-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• CAS No: 2580191-44-0
• MF: C₁₈H₁₅N₃O₅
• MW: 353.328804254532
• CID: 5659297
• PubChem ID: 165892833
• Update Time: 2025-05-25

2-(6-{(benzyloxy)carbonylamino}-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580191-44-0
• 2-(6-{[(benzyloxy)carbonyl]amino}-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• EN300-27723708
• 2-(6-{(benzyloxy)carbonylamino}-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid

• Inchi： 1S/C18H15N3O5/c22-16(23)9-21-11-19-15-7-6-13(8-14(15)17(21)24)20-18(25)26-10-12-4-2-1-3-5-12/h1-8,11H,9-10H2,(H,20,25)(H,22,23)
• InChI Key： KPHUZJXWFIRBIM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)C(N(C=N2)CC(=O)O)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.10117059g/mol
• Monoisotopic Mass: 353.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-(6-{(benzyloxy)carbonylamino}-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid

Compound 2580191-44-0: 2-(6-{(Benzyloxy)carbonylamino}-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Acetic Acid

Compound 2580191-44-0, also known as 2-(6-{(benzyloxy)carbonylamino}-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Acetic Acid, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The molecular structure of Compound 2580191-44-0 is characterized by a quinazoline ring system, which serves as a central scaffold for various functional groups. The presence of the benzyloxy carbonyl amino group at position 6 of the quinazoline ring introduces unique electronic and steric properties, enhancing its bioactivity and pharmacokinetic profile. Additionally, the acetic acid moiety attached to the quinazoline ring further modulates the compound's solubility and stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Compound 2580191-44-0 through multi-step processes involving nucleophilic substitutions, condensation reactions, and selective protection/deprotection strategies. Researchers have optimized these methods to achieve high yields and excellent purity levels, making this compound more accessible for preclinical studies.

From a pharmacological perspective, Compound 2580191-44-0 has demonstrated promising activity in various in vitro assays targeting key enzymes and receptors involved in cancer progression and inflammation. For instance, studies have shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are critical mediators of inflammatory responses.

Moreover, Compound 2580191-44-0 has been evaluated in animal models of cancer and inflammation, where it has shown significant therapeutic potential without causing major adverse effects at therapeutic doses. These findings underscore its potential as a lead compound for the development of novel therapeutics targeting chronic inflammatory diseases and cancer.

In terms of structural modifications, researchers have explored various analogs of Compound 2580191-44-0 to enhance its bioavailability and efficacy further. For example, substituting the benzyloxy carbonyl amino group with other electron-withdrawing or donating groups has led to compounds with improved pharmacokinetic profiles.

Looking ahead, Compound 2580191-44